Cas no 6052-32-0 (But-2-ynamide)

• Product Name: But-2-ynamide
• CAS No: 6052-32-0
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 2716547
• PubChem ID: 4678317
• Update Time: 2025-09-28

But-2-ynamide Chemical and Physical Properties

Names and Identifiers

• But-2-ynoic acid amideBut-2-ynoic acid amide
• 6052-32-0
• AKOS006340289
• EN300-7028906
• AT36990
• 2-butynoic amide
• But-2-ynamide
• Z1203579284

• Inchi： 1S/C4H5NO/c1-2-3-4(5)6/h1H3,(H2,5,6)
• InChI Key： STSBIYSZXHSXHH-UHFFFAOYSA-N
• SMILES： O=C(C#CC)N

Computed Properties

• Exact Mass: 83.037113783Da
• Monoisotopic Mass: 83.037113783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.1Ų